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Compound of Interest

Compound Name: BC-1293

Cat. No.: B15578459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BC-1293 is a potent and specific inhibitor of the E3 ligase subunit FBXO24.[1][2] It functions by

disrupting the protein-protein interaction between FBXO24 and the mitochondrial aspartyl-tRNA

synthetase (DARS2), leading to an increase in DARS2 protein levels.[1][2] This activity has

been shown to produce an immunostimulatory effect, characterized by elevated levels of

cytokines such as IL-1β, IL-9, MIP-2, and TNF-α in murine models.[1][2] These characteristics

make BC-1293 a valuable tool for research in immunology, oncology, and cellular metabolism.

This document provides detailed protocols for the proper dissolution and storage of BC-1293 to

ensure its stability and efficacy in experimental settings.

Product Information
Parameter Description

IUPAC Name Not publicly available.

CAS Number 1219395-86-4[1]

Molecular Formula Not publicly available.

Molecular Weight Not publicly available.

Mechanism of Action
Inhibits the FBXO24 E3 ligase, preventing the

degradation of DARS2.[1][2]
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Solubility and Recommended Solvents
The recommended solvent for preparing stock solutions of BC-1293 is dimethyl sulfoxide

(DMSO).[2] While many hydrochloride salts are readily soluble in water, for compounds like

BC-1293 with potentially poor aqueous solubility, a water-miscible organic solvent like DMSO is

preferred to achieve a high-concentration stock solution.[2][3]

Solvent Recommendation Notes

Dimethyl Sulfoxide (DMSO) Primary recommended solvent.

Cell culture grade DMSO

should be used.[3] The final

concentration of DMSO in cell

culture media should be kept

low (typically ≤ 0.1%) to avoid

cytotoxicity.[2][4] A solvent

control experiment is highly

recommended.[2]

Sterile, High-Purity Water

Not recommended as the

primary solvent for initial stock

solution.

May be used for further

dilutions of the DMSO stock

solution, but the stability of BC-

1293 in aqueous solutions for

extended periods is not

characterized.

Phosphate-Buffered Saline

(PBS)

Not recommended for initial

stock solution.

Can be used for preparing

working solutions from a

DMSO stock for in-vivo or in-

vitro experiments, but check

for precipitation.[2]

Storage and Stability
Proper storage is critical to maintain the integrity of BC-1293.
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Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C[2] Up to 3 years[2]

Store in a desiccator

to protect from

moisture.[4] Before

opening, allow the vial

to equilibrate to room

temperature to

prevent condensation.

[5]

In DMSO (Stock

Solution)
-80°C[2] Up to 1 year[2]

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[2]

[3]

In DMSO (Short-Term) 4°C[2] Up to 1 week[2] For immediate use.

Experimental Protocols
Protocol for Preparation of a Concentrated Stock
Solution (e.g., 10 mM)
This protocol describes the preparation of a sterile stock solution of BC-1293 in DMSO.

Materials:

BC-1293 powder

Cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile conical tubes or vials

Vortex mixer

Sterile syringe filter (0.22 µm pore size)

Sterile syringe
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Sterile, single-use cryovials for aliquots

Procedure:

Equilibrate: Allow the vial of BC-1293 powder to warm to room temperature before opening.

[5]

Weighing: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of

BC-1293 powder and place it in a sterile conical tube.

Dissolution: Add the calculated volume of DMSO to the tube. For example, for 1 mg of a

compound with a molecular weight of 500 g/mol to make a 10 mM solution, you would add

200 µL of DMSO.

Vortex: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.[3][6] Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary.[3][6]

Sterilization: To ensure sterility, filter the stock solution through a 0.22 µm syringe filter into a

new sterile tube.[3][6] This step is crucial for cell culture applications.

Aliquoting: Dispense the sterile stock solution into smaller, single-use sterile cryovials.[3]

This minimizes contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage.[2]

Protocol for Preparing Working Solutions for Cell
Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium.

Materials:

Sterile, concentrated BC-1293 stock solution in DMSO

Pre-warmed, complete cell culture medium

Sterile pipette tips and tubes
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the BC-1293 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations.[6] It is recommended to prepare

intermediate dilutions to ensure accuracy.

Final Dilution: Add the final diluted solution to your cell culture plates. Ensure the final

concentration of DMSO is below the cytotoxic threshold for your cell line (typically ≤ 0.1%).[2]

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without BC-1293) to a separate set of cells to account for any solvent-induced effects.[2]

Visualizations
Experimental Workflow for BC-1293 Solution
Preparation
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Caption: Workflow for preparing BC-1293 stock and working solutions.
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Hypothesized Signaling Pathway of BC-1293
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Caption: BC-1293 inhibits FBXO24, stabilizing DARS2 and promoting an immune response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BC-1293].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578459#how-to-dissolve-and-store-bc-1293]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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